Development of an open-source flow-through cyclic voltammetry cell for real-time inline reaction analytics†
Reaction Chemistry & Engineering Pub Date: 2023-11-18 DOI: 10.1039/D3RE00535F
Abstract
Cyclic voltammetry is a powerful and versatile analytical technique for the quantitative analysis of organic and inorganic compounds in solution. Despite the recent advances in process analytical technologies for flow processing, electroanalytical techniques have received only minimal attention. Herein we present the design and development of an open-source flow-through voltammetry cell and its performance for the inline monitoring of electrochemical reactions.
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